Cas no 240797-82-4 (Benzaldehyde, 4-(1,4-dioxa-7,13-dithia-10-azacyclopentadec-10-yl)-)

• Product Name: Benzaldehyde, 4-(1,4-dioxa-7,13-dithia-10-azacyclopentadec-10-yl)-
• CAS No: 240797-82-4
• MF: C₁₇H₂₅NO₃S₂
• MW: 355.515302419662
• CID: 1416416
• PubChem ID: 12138317
• Update Time: 2025-04-20

Benzaldehyde, 4-(1,4-dioxa-7,13-dithia-10-azacyclopentadec-10-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1,4-dioxa-7,13-dithia-10-azacyclopentadec-10-yl)-
• 4-(1,4-dioxa-7,13-dithia-10-azacyclopentadec-10-yl)benzaldehyde
• 240797-82-4
• DTXSID60478322
• 4-(1,4-DIOXA-7,13-DITHIA-10-AZACYCLOPENTADECAN-10-YL)BENZALDEHYDE

• Inchi： 1S/C17H25NO3S2/c19-15-16-1-3-17(4-2-16)18-5-11-22-13-9-20-7-8-21-10-14-23-12-6-18/h1-4,15H,5-14H2
• InChI Key： HCRKYTPMZCOFDV-UHFFFAOYSA-N
• SMILES： S1CCOCCOCCSCCN(C2C=CC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 355.12775
• Monoisotopic Mass: 355.12758601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 38.77